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Element Description

Example from Search Results

Study Design &  Type of study and origin of
Data Source safety data (e.g., clinical trial,
post-marketing surveillance).

Patient Demographics, disease
Population condition, and size of the
study cohort.

Comparative The specific alternatives

Drugs being compared.

Safety Metrics Quantitative measures used
to evaluate and compare

safety.
Key Safety A summary of the most
Findings common and most serious

adverse events.

Prospective observational study [1]; Analysis of the
EudraVigilance database [2].

675 patients with inflammatory bowel disease (IBD)
[1]; 75,327 reports from a pharmacovigilance
database [2].

Biologics: Infliximab, Adalimumab, Golimumab,
Vedolizumab, Ustekinumab [1]; Biosimilars vs. their
reference products [2].

Treatment persistence rates; Incidence of Adverse
Drug Reactions (ADRs); Hazard Ratios (HR) for
discontinuation [1]; Reporting Odds Ratio (ROR) for
specific adverse events [2].

Higher persistence for UST and ADA; generally
mild-moderate ADRs [1]; Biosimilars largely
comparable to originators, with some differences in
reporting rates for non-serious AEs [2].

Methodologies for Safety Data Collection and Analysis
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Creating a reliable comparison requires robust experimental and observational protocols. Here are common

methodologies used to generate the data for safety profiles:

e Prospective Observational Studies: Researchers follow a group of patients using a drug in a real-
world setting over time to monitor for adverse events. This method is crucial for understanding long-
term safety outside the controlled environment of clinical trials [1].

e Pharmacovigilance Database Analysis: This involves analyzing large, spontaneous reporting
systems like the EudraVigilance database. Researchers use statistical methods, such as calculating
the Reporting Odds Ratio (ROR), to identify potential safety signals by comparing how frequently
specific adverse events are reported for one drug versus another [2].

¢ Treatment Persistence Analysis: This metric, often evaluated using Kaplan-Meier analysis and
multivariate Cox models, measures how long patients stay on a therapy. A lower rate of
discontinuation can indirectly reflect a better tolerability and safety profile [1].

The diagram below illustrates the workflow for a post-marketing safety study that integrates these

methodologies.
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comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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